2-(ethylthio)-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)benzamide
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Description
2-(ethylthio)-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C17H18N6O2S and its molecular weight is 370.43. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
- A study by Bhuiyan et al. (2006) on thienopyrimidine derivatives, which share structural similarities with 2-(ethylthio)-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)benzamide, demonstrated pronounced antimicrobial activity. This suggests potential applications in the development of new antimicrobial agents (Bhuiyan et al., 2006).
Anti-Influenza Activity
- Hebishy et al. (2020) synthesized benzamide-based 5-aminopyrazoles and their derivatives, displaying significant anti-influenza A virus activities, specifically against the H5N1 subtype. This indicates the potential use of similar compounds in antiviral drug development (Hebishy et al., 2020).
Antiproliferative Activity
- Research by Ilić et al. (2011) on triazolopyridazine derivatives showed inhibitory effects on the proliferation of endothelial and tumor cells. This suggests that related compounds, such as this compound, could have applications in cancer therapy (Ilić et al., 2011).
Insecticidal Properties
- Fadda et al. (2017) synthesized heterocycles incorporating a thiadiazole moiety, demonstrating effectiveness as insecticidal agents against the cotton leafworm, Spodoptera littoralis. This implies the potential use of structurally related compounds in pest control (Fadda et al., 2017).
Anticancer Activity
- Wolf et al. (2004) explored benzamide derivatives conjugated with alkylating cytostatics, showing high toxicity against melanoma cells. This suggests that compounds like this compound could be explored for targeted cancer therapies (Wolf et al., 2004).
VEGFR-2 Inhibition
- Borzilleri et al. (2006) identified aminothiazole-based analogues as potent inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2), implying the potential application of similar compounds in inhibiting angiogenesis related to tumor growth (Borzilleri et al., 2006).
Properties
IUPAC Name |
2-ethylsulfanyl-N-[2-[6-oxo-3-(1,2,4-triazol-1-yl)pyridazin-1-yl]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N6O2S/c1-2-26-14-6-4-3-5-13(14)17(25)19-9-10-22-16(24)8-7-15(21-22)23-12-18-11-20-23/h3-8,11-12H,2,9-10H2,1H3,(H,19,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTPYRHSZBBDGPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=CC=C1C(=O)NCCN2C(=O)C=CC(=N2)N3C=NC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.